![molecular formula C14H11NO5S B4394285 N-(2-furylmethyl)-2-oxo-2H-chromene-6-sulfonamide](/img/structure/B4394285.png)
N-(2-furylmethyl)-2-oxo-2H-chromene-6-sulfonamide
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(2-furylmethyl)-2-oxo-2H-chromene-6-sulfonamide often involves multi-step reactions, starting from basic furyl and chromene precursors to more complex sulfonamide-linked structures. For instance, Okasha et al. (2019) describe a two-step reaction beginning with the synthesis of benzenesulfonamide derivatives, followed by heterocyclization to yield novel chromene compounds with antimicrobial properties (Okasha et al., 2019). This method highlights the synthetic flexibility and the potential for generating a wide variety of related compounds.
Molecular Structure Analysis
The molecular structure of N-(2-furylmethyl)-2-oxo-2H-chromene-6-sulfonamide and its derivatives is characterized by the presence of a chromene core, a furyl group, and a sulfonamide linkage. These features contribute to the compound's unique chemical behavior. Sinha et al. (2012) investigated the crystal structure of a related compound, demonstrating the planarity of the chromene ring and its implications for the compound's reactivity and interactions (Sinha et al., 2012).
Chemical Reactions and Properties
N-(2-furylmethyl)-2-oxo-2H-chromene-6-sulfonamide can undergo various chemical reactions, leveraging the reactivity of both the furyl and chromene components. The sulfonamide group, in particular, introduces a site for further functionalization and interaction with other molecules. For example, Thondur et al. (2023) presented an electrochemical method for synthesizing chromene derivatives, showcasing the compound's versatility in participating in novel synthetic pathways (Thondur et al., 2023).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-oxochromene-6-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO5S/c16-14-6-3-10-8-12(4-5-13(10)20-14)21(17,18)15-9-11-2-1-7-19-11/h1-8,15H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZSTTKWFBKLMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNS(=O)(=O)C2=CC3=C(C=C2)OC(=O)C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-oxochromene-6-sulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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